Cas no 1330750-27-0 (3,4-Difluoro-2-hydroxyaniline, hydrochloride)

• Product name: 3,4-Difluoro-2-hydroxyaniline, hydrochloride
• CAS No: 1330750-27-0
• MF: C₆H₆ClF₂NO
• MW: 181.567747592926
• MDL: MFCD19981504
• CID: 1024746
• PubChem ID: 56776538

3,4-Difluoro-2-hydroxyaniline, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2,3-difluorophenol hydrochloride
• 6-amino-2,3-difluorophenol;hydrochloride
• Phenol, 6-amino-2,3-difluoro-, hydrochloride (1:1)
• 6-Amino-2,3-difluorophenolhydrochloride
• BS-20897
• A888212
• Z2284398307
• MFCD19981504
• 3,4-Difluoro-2-hydroxyaniline HCl
• AKOS015910010
• 3,4-Difluoro-2-hydroxyaniline hydrochloride
• DTXSID50718320
• 6-Amino-2,3-difluorophenol--hydrogen chloride (1/1)
• 3,4-Difluoro-2-hydroxyaniline, HCl
• 1330750-27-0
• EN300-250150
• 3,4-Difluoro-2-hydroxyaniline, hydrochloride

• MDL： MFCD19981504
• Inchi： InChI=1S/C6H5F2NO.ClH/c7-3-1-2-4(9)6(10)5(3)8;/h1-2,10H,9H2;1H
• InChI Key： CAEBUUDJUXQARC-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C(=C1F)F)O)N.Cl

Computed Properties

• Exact Mass: 181.01100
• Monoisotopic Mass: 181.0105978g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25000
• LogP: 2.63580

3,4-Difluoro-2-hydroxyaniline, hydrochloride Security Information

3,4-Difluoro-2-hydroxyaniline, hydrochloride Customs Data

• HS CODE：2922299090
• Customs Data：

  China Customs Code:

  2922299090

  Overview:

  2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Additional information on 3,4-Difluoro-2-hydroxyaniline, hydrochloride

3,4-Difluoro-2-hydroxyaniline, Hydrochloride (CAS No. 1330750-27-0): A Comprehensive Overview

3,4-Difluoro-2-hydroxyaniline, hydrochloride (CAS No. 1330750-27-0) is a fluorinated aromatic amine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its hydroxyl and amino functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features, including the presence of fluorine atoms, enhance its reactivity and make it a valuable building block in medicinal chemistry.

The growing demand for fluorinated compounds in drug discovery has positioned 3,4-Difluoro-2-hydroxyaniline, hydrochloride as a key player in the development of novel therapeutics. Researchers are particularly interested in its potential to improve drug bioavailability and metabolic stability, addressing common challenges in modern pharmacology. Recent studies highlight its role in optimizing lead compounds for central nervous system (CNS) disorders and anti-inflammatory agents, aligning with current healthcare trends.

From a chemical perspective, 3,4-Difluoro-2-hydroxyaniline, hydrochloride exhibits interesting properties due to its electron-withdrawing fluorine substituents. These features influence its solubility, acidity, and reactivity patterns, making it particularly useful in nucleophilic aromatic substitution reactions. The hydrochloride salt form enhances its stability and handling characteristics, which are critical factors for industrial-scale applications.

The synthesis of 3,4-Difluoro-2-hydroxyaniline, hydrochloride typically involves multi-step processes starting from commercially available fluorinated precursors. Recent advancements in green chemistry have led to improved synthetic routes that reduce environmental impact while maintaining high yields. These developments respond to the pharmaceutical industry's increasing focus on sustainable manufacturing practices, a topic of significant interest among researchers and environmental regulators alike.

Analytical characterization of 3,4-Difluoro-2-hydroxyaniline, hydrochloride employs standard techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets stringent purity requirements for pharmaceutical applications. The growing adoption of quality by design (QbD) principles in chemical manufacturing has further refined analytical protocols for this intermediate, addressing common questions about batch-to-batch consistency.

In the context of intellectual property, 3,4-Difluoro-2-hydroxyaniline, hydrochloride appears in numerous patent applications related to kinase inhibitors and GPCR modulators. This reflects its importance in addressing unmet medical needs, particularly in oncology and neurology. The compound's structural flexibility allows for diverse molecular modifications, making it attractive for structure-activity relationship (SAR) studies in drug development programs.

The global market for fluorinated pharmaceutical intermediates continues to expand, with 3,4-Difluoro-2-hydroxyaniline, hydrochloride maintaining steady demand. Market analysts note increasing interest from contract research organizations (CROs) and specialty chemical manufacturers. This trend aligns with the pharmaceutical industry's shift toward outsourced drug discovery services, a response to cost pressures and the need for specialized expertise.

Safety considerations for handling 3,4-Difluoro-2-hydroxyaniline, hydrochloride follow standard laboratory protocols for aromatic amines. Proper personal protective equipment (PPE) and adequate ventilation are recommended during experimental work. These precautions address common workplace safety queries while ensuring compliance with Good Laboratory Practice (GLP) guidelines.

Future research directions for 3,4-Difluoro-2-hydroxyaniline, hydrochloride may explore its potential in bioconjugation chemistry and prodrug design. The compound's reactive sites offer opportunities for creating targeted drug delivery systems, a hot topic in precision medicine. Additionally, its application in fluorescent probes for biological imaging represents another promising avenue for investigation.

For researchers sourcing 3,4-Difluoro-2-hydroxyaniline, hydrochloride, quality parameters such as purity grade, storage conditions, and supplier reliability remain critical selection criteria. The compound is typically available from specialty chemical suppliers in various quantities, with custom synthesis options for specific research needs. These considerations address frequent procurement-related searches in the scientific community.

In conclusion, 3,4-Difluoro-2-hydroxyaniline, hydrochloride (CAS No. 1330750-27-0) represents a valuable tool for medicinal chemists and researchers. Its unique structural features and versatile reactivity continue to support innovations in drug discovery, particularly in areas addressing current healthcare challenges. As the pharmaceutical industry evolves toward more targeted therapies and sustainable practices, this compound is well-positioned to maintain its relevance in scientific research and development.